Cas no 825612-47-3 (L-Isoleucine, L-cysteinylglycylglycyl-L-alanyl-L-arginyl-)

• Product Name: L-Isoleucine, L-cysteinylglycylglycyl-L-alanyl-L-arginyl-
• CAS No: 825612-47-3
• MF: C₂₂H₄₁N₉O₇S
• MW: 575.682042837143
• CID: 689112
• PubChem ID: 71418217
• Update Time: 2025-04-19

L-Isoleucine, L-cysteinylglycylglycyl-L-alanyl-L-arginyl- Chemical and Physical Properties

Names and Identifiers

• L-Isoleucine, L-cysteinylglycylglycyl-L-alanyl-L-arginyl-
• (2S,3S)-2-[[(2S)-2-[[(2S)-2-[[2-[[2-[[(2R)-2-amino-3-sulfanylpropanoyl]amino]acetyl]amino]acetyl]amino]propanoyl]amino]-5-(diaminomethylideneamino)pentanoyl]amino]-3-methylpentanoic acid
• 825612-47-3
• DTXSID20837537
• L-Cysteinylglycylglycyl-L-alanyl-N~5~-(diaminomethylidene)-L-ornithyl-L-isoleucine

• Inchi： 1S/C22H41N9O7S/c1-4-11(2)17(21(37)38)31-20(36)14(6-5-7-26-22(24)25)30-18(34)12(3)29-16(33)9-27-15(32)8-28-19(35)13(23)10-39/h11-14,17,39H,4-10,23H2,1-3H3,(H,27,32)(H,28,35)(H,29,33)(H,30,34)(H,31,36)(H,37,38)(H4,24,25,26)/t11-,12-,13-,14-,17-/m0/s1
• InChI Key： FACYNOSYZWZBLR-DEEHTKSCSA-N
• SMILES： SC[C@@H](C(NCC(NCC(N[C@@H](C)C(N[C@H](C(N[C@H](C(=O)O)[C@@H](C)CC)=O)CCC/N=C(\N)/N)=O)=O)=O)=O)N

Computed Properties

• Exact Mass: 575.28496585g/mol
• Monoisotopic Mass: 575.28496585g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 10
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 39
• Rotatable Bond Count: 18
• Complexity: 899
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -5
• Topological Polar Surface Area: 274Ų